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Compound of Interest

Compound Name: 1-Bromopropane

Cat. No.: B046711 Get Quote

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals working with 1-Bromopropane (also known as n-propyl bromide or

nPB). Adherence to these procedures is essential for minimizing exposure and ensuring a safe

laboratory environment.

Health Hazards Overview
1-Bromopropane is a solvent used in various applications, including degreasing, dry cleaning,

and as a component in adhesives.[1] Exposure can lead to significant health effects.

Acute (Short-Term) Effects:

Irritation of the skin, eyes, nose, throat, and lungs, which may cause coughing, wheezing, or

shortness of breath.[2]

Neurological symptoms such as headache, dizziness, lightheadedness, confusion, slurred

speech, difficulty walking, and loss of consciousness.[1]

Chronic (Long-Term) Effects:

Carcinogenicity: The National Toxicology Program (NTP) classifies 1-Bromopropane as

"reasonably anticipated to be a human carcinogen" based on animal studies showing

increased rates of lung, large intestine, and skin cancers.[1]
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Reproductive Hazards: It may decrease fertility in both males and females and has been

shown to damage reproductive systems in animals.[2]

Neurological Damage: Prolonged exposure can lead to persistent neurological damage,

including numbness, tingling, weakness in the hands and feet, poor coordination, and

inability to walk.[2][3][4]

Other Organ Effects: 1-Bromopropane may also affect the liver.[2]

Exposure occurs primarily through inhalation of vapors or mists and by absorption through the

skin.[1][3]

Personal Protective Equipment (PPE) and
Engineering Controls
A combination of engineering controls and personal protective equipment is crucial for

minimizing exposure to 1-Bromopropane.

Engineering Controls
Engineering controls are the most effective way to reduce exposure.[5]

Ventilation: Use local exhaust ventilation to capture vapors at the source.[2][6] General

ventilation can also help control exposure.[2]

Enclosure: Enclose chemical processes whenever possible to contain emissions.[2]

Isolation: Demarcate areas where 1-Bromopropane is used and restrict access to trained

personnel only.[7]

Personal Protective Equipment (PPE)
PPE should be used when engineering controls are not sufficient to reduce exposure to safe

levels.[1]
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PPE Type Specification Purpose

Hand Protection

For normal use: Nitrile gloves

(11-13 mil thickness) with a

breakthrough time of

approximately 1 hour.[7] For

spills or direct contact: Butyl

rubber gloves (12-15 mil

thickness) with a breakthrough

time of over 4 hours.[7]

Supported polyvinyl alcohol

gloves or multiple-layer

laminates are also

recommended.[8]

To prevent skin absorption, as

1-Bromopropane is readily

absorbed through the skin.[1]

[7]

Eye Protection
Tightly sealed chemical safety

goggles or a face shield.[6][7]

To protect eyes from splashes

and vapors which can cause

irritation.[8]

Respiratory Protection

NIOSH-certified air-purifying

respirators with organic vapor

cartridges or supplied-air

respirators, as part of a written

respiratory protection program.

[1][7]

To prevent inhalation of

harmful vapors, especially

when ventilation is inadequate.

[6]

Skin and Body Protection

Chemical-protective clothing

such as arm sleeves and

aprons made from material

that cannot be permeated by

1-Bromopropane.[1][2]

To prevent skin contact and

contamination of personal

clothing.[2]

Operational Plan: Step-by-Step Handling Protocol
1. Preparation and Training:

All personnel must be trained on the hazards of 1-Bromopropane, proper handling

procedures, and emergency protocols.[2][8]
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Ensure the Safety Data Sheet (SDS) is readily available and has been reviewed by all users.

[1][6]

Verify that engineering controls (e.g., fume hood, ventilation) are functioning correctly.

Assemble all necessary PPE and ensure it is in good condition.

Have an emergency shower and eyewash fountain accessible.[2]

2. Handling Procedure:

Conduct all work with 1-Bromopropane in a well-ventilated area, preferably within a

chemical fume hood.[2]

Don the appropriate PPE before handling the chemical.

Dispense the minimum amount of 1-Bromopropane needed for the procedure.

Keep containers tightly sealed when not in use to minimize vapor release.[6]

Avoid eating, drinking, or smoking in areas where 1-Bromopropane is handled.[2][7]

3. Post-Handling:

Wash hands thoroughly with soap and water after handling and before leaving the work area.

[2]

If clothing becomes contaminated, remove it immediately and wash it separately before

reuse. Do not take contaminated clothing home.[2][7]

Clean the work area and any equipment used.

Emergency and Spill Response
In Case of Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids. Remove contact lenses if present. Seek medical attention.[2]
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Skin Contact: Immediately wash the affected area with soap and water.[2]

Inhalation: Move the person to fresh air. If breathing has stopped, provide artificial

respiration. Seek immediate medical attention.[2]

In Case of a Spill:

Evacuate the area.

For a small spill, absorb the liquid with vermiculite, dry sand, or a similar non-combustible

material and place it in a sealed container for disposal.[2]

Prevent the spill from entering sewers or confined spaces due to the risk of explosion.[2]

Isolate the area. Recommended isolation distances are 60 meters (200 feet) for a small spill

and 270 meters (900 feet) for a large spill.[2]

Disposal Plan
1-Bromopropane and materials contaminated with it must be treated as hazardous waste.[2]

Collection: Collect waste 1-Bromopropane and contaminated materials (e.g., gloves,

absorbent pads) in a designated, sealed, and properly labeled hazardous waste container.

Storage: Store the waste container in a well-ventilated, secure area away from incompatible

materials like strong oxidizers.[6]

Disposal: Do not dispose of 1-Bromopropane down the drain or in regular trash.[2][7]

Arrange for disposal through your institution's environmental health and safety office or a

licensed hazardous waste disposal contractor.[2] Federal and state regulations for

hazardous waste disposal must be followed.[9]

Exposure Limits
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Organization
Exposure Limit (8-hour
TWA)

Notes

ACGIH 10 ppm Threshold Limit Value (TLV).[2]

Cal-OSHA 5 ppm

Permissible Exposure Limit

(PEL) with a skin notation,

indicating the potential for

significant absorption through

the skin.[1]

TWA: Time-Weighted Average

Safe Handling Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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